Cas no 2140326-54-9 (Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate)

• Product Name: Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate
• CAS No: 2140326-54-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4641434
• Update Time: 2025-10-05

Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate

• Inchi： 1S/C8H9NO3/c1-9-5-6(8(11)12-2)3-4-7(9)10/h3-5H,1-2H3
• InChI Key： FXXHEBJCBBMISD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=O)N(C([H])([H])[H])C=1)(=O)OC

Additional information on Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate

Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate: A Comprehensive Overview

Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate, with the CAS number 2140326-54-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and chemical synthesis. The inclusion of a deuterated methyl group (methyl-d3) in its structure introduces intriguing possibilities for use in isotopic labeling studies, particularly in metabolomics and pharmacokinetics.

Recent advancements in isotopic labeling techniques have highlighted the importance of compounds like Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate in tracing metabolic pathways. The deuterium substitution at the methyl group allows for precise tracking of molecular transformations, making it a valuable tool in understanding drug metabolism. Researchers have employed this compound in studies to assess the bioavailability and efficacy of drugs, providing critical insights into their pharmacokinetic profiles.

The structural integrity of Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate is defined by its pyridine ring system, which contributes to its stability and reactivity. The 6-oxo group enhances the compound's ability to participate in various chemical reactions, making it a versatile building block in organic synthesis. Recent studies have demonstrated its utility in the construction of bioactive molecules, particularly those with potential anti-inflammatory and antioxidant properties.

In terms of synthesis, Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway often depends on the desired scale and purity of the product. Advances in catalytic methods have further streamlined its production, reducing costs and improving yields.

The application of Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate extends beyond pharmaceutical research. Its role as an intermediate in the synthesis of agrochemicals has been explored, with promising results in enhancing crop protection agents. Additionally, its use in materials science is being investigated, particularly in the development of novel polymers and coatings with improved thermal stability.

From an analytical standpoint, the compound's spectroscopic properties have been thoroughly characterized. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and isotopic distribution. These analyses are crucial for ensuring the quality and consistency of the compound when used in research or industrial applications.

In conclusion, Methyl 1-(methyl-d3)-6-oxopyridine-3-carboxylate stands as a testament to the ongoing innovation in chemical synthesis and its applications across diverse scientific disciplines. Its unique properties, coupled with advancements in research methodologies, position it as a key player in future discoveries within organic chemistry and pharmacology.